molecular formula C20H14F2N4O3 B10797859 2-[[3-[4-(Difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-phenylethanone

2-[[3-[4-(Difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-phenylethanone

Cat. No.: B10797859
M. Wt: 396.3 g/mol
InChI Key: MQSMCJANEPVRGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

OSM-S-400 is a compound that has been studied for its potential applications in various scientific fields. It is part of a series of compounds developed by the Open Source Malaria consortium, which aims to find new treatments for malaria. The compound has shown promising activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria .

Preparation Methods

The synthesis of OSM-S-400 involves several steps, starting with the preparation of the core structure. The synthetic route typically includes the formation of key intermediates through reactions such as nucleophilic substitution, cyclization, and functional group modifications. The reaction conditions often involve the use of specific solvents, catalysts, and temperature control to ensure the desired product is obtained with high purity and yield .

Industrial production methods for OSM-S-400 would likely involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and minimize waste, as well as implementing quality control measures to ensure consistency in the final product.

Chemical Reactions Analysis

OSM-S-400 undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common reagents used in oxidation reactions include potassium permanganate and chromium trioxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include sodium borohydride and lithium aluminum hydride.

    Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles such as amines and thiols.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of OSM-S-400 may result in the formation of a ketone or aldehyde, while reduction may yield an alcohol or amine .

Mechanism of Action

The mechanism of action of OSM-S-400 involves the inhibition of specific enzymes and pathways in the malaria parasite. The compound targets the Plasmodium falciparum asparagine tRNA synthetase, an enzyme essential for protein synthesis in the parasite. By inhibiting this enzyme, OSM-S-400 disrupts protein synthesis and activates the amino acid starvation response, ultimately leading to the death of the parasite .

Comparison with Similar Compounds

OSM-S-400 is part of a series of compounds developed by the Open Source Malaria consortium. Similar compounds in this series include OSM-S-106, OSM-S-363, OSM-S-364, and OSM-S-365 . These compounds share a similar core structure but differ in their functional groups and substituents, which can affect their activity and selectivity. OSM-S-400 is unique in its specific targeting of the Plasmodium falciparum asparagine tRNA synthetase, making it a promising candidate for antimalarial drug development .

Properties

Molecular Formula

C20H14F2N4O3

Molecular Weight

396.3 g/mol

IUPAC Name

2-[[3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-phenylethanone

InChI

InChI=1S/C20H14F2N4O3/c21-20(22)29-15-8-6-14(7-9-15)19-25-24-17-10-23-11-18(26(17)19)28-12-16(27)13-4-2-1-3-5-13/h1-11,20H,12H2

InChI Key

MQSMCJANEPVRGE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)COC2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)OC(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.